Cas no 304655-86-5 (1-Naphthalenol,2,4-dinitro-, sodium salt, hydrate (1:1:1))

• Product Name: 1-Naphthalenol,2,4-dinitro-, sodium salt, hydrate (1:1:1)
• CAS No: 304655-86-5
• MF: C₁₀H₇N₂NaO₆
• MW: 274.162153482437
• CID: 299542
• PubChem ID: 24857294
• Update Time: 2025-08-02

1-Naphthalenol,2,4-dinitro-, sodium salt, hydrate (1:1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol,2,4-dinitro-, sodium salt, hydrate (1:1:1)
• sodium,2,4-dinitronaphthalen-1-olate,hydrate
• Martius Yellow sodium salt monohydrate
• Manchester Yellow
• 304655-86-5
• Sodium 2,4-dinitronaphthalen-1-olate--water (1/1/1)
• Q3U4KK9S40
• Martius Yellow sodium monohydrate
• sodium;2,4-dinitronaphthalen-1-olate;hydrate
• 1-Naphthalenol, 2,4-dinitro-, sodium salt, hydrate (1:1:1)
• DTXSID50589956
• J-017963
• Q27896223
• AKOS025295090
• Martius Yellow sodium salt monohydrate, 98%
• UNII-Q3U4KK9S40
• 1-Naphthalenol, 2,4-dinitro-, sodium salt, monohydrate

• MDL： MFCD00149261
• Inchi： 1S/C10H6N2O5.Na.H2O/c13-10-7-4-2-1-3-6(7)8(11(14)15)5-9(10)12(16)17;;/h1-5,13H;;1H2/q;+1;/p-1
• InChI Key： RLGNEISTZRRZND-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C1C(=CC(=C2C=CC=CC2=1)[N+](=O)[O-])[N+](=O)[O-].O

Computed Properties

• Exact Mass: 274.02018023g/mol
• Monoisotopic Mass: 274.02018023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 324
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Color/Form: solid
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Not determined
• Vapor Pressure: No data available

1-Naphthalenol,2,4-dinitro-, sodium salt, hydrate (1:1:1) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Nitronaphthalenes